Cas no 950150-83-1 (Benzamide, N-[4-[(1-methyl-1H-imidazol-2-yl)carbonyl]phenyl]-3-(trifluoromethyl)-)

Benzamide, N-[4-[(1-methyl-1H-imidazol-2-yl)carbonyl]phenyl]-3-(trifluoromethyl)- is a specialized organic compound featuring a trifluoromethyl-substituted benzamide core linked to a 1-methylimidazole moiety. Its molecular structure combines the electron-withdrawing properties of the trifluoromethyl group with the heterocyclic characteristics of the imidazole ring, making it a valuable intermediate in medicinal chemistry and agrochemical research. The compound exhibits potential as a building block for designing bioactive molecules due to its stability and reactivity. Its unique structural features may contribute to enhanced binding affinity in target interactions, particularly in the development of enzyme inhibitors or receptor modulators. The presence of the trifluoromethyl group can improve metabolic stability and lipophilicity, which are critical factors in drug discovery.

Benzamide, N-[4-[(1-methyl-1H-imidazol-2-yl)carbonyl]phenyl]-3-(trifluoromethyl)- structure

950150-83-1 structure

Product Name:Benzamide, N-[4-[(1-methyl-1H-imidazol-2-yl)carbonyl]phenyl]-3-(trifluoromethyl)-

CAS No:950150-83-1

MF:C₁₉H₁₄F₃N₃O₂

MW:373.32857465744

CID:5262498

Update Time:2025-10-22

Benzamide, N-[4-[(1-methyl-1H-imidazol-2-yl)carbonyl]phenyl]-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

- Benzamide, N-[4-[(1-methyl-1H-imidazol-2-yl)carbonyl]phenyl]-3-(trifluoromethyl)-
- Inchi： 1S/C19H14F3N3O2/c1-25-10-9-23-17(25)16(26)12-5-7-15(8-6-12)24-18(27)13-3-2-4-14(11-13)19(20,21)22/h2-11H,1H3,(H,24,27)
- InChI Key： JOMOZXFYVIBAQW-UHFFFAOYSA-N
- SMILES： C(NC1=CC=C(C(C2N(C)C=CN=2)=O)C=C1)(=O)C1=CC=CC(C(F)(F)F)=C1

Benzamide, N-[4-[(1-methyl-1H-imidazol-2-yl)carbonyl]phenyl]-3-(trifluoromethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-371771-1.0g	N-[4-(1-methyl-1H-imidazole-2-carbonyl)phenyl]-3-(trifluoromethyl)benzamide	950150-83-1		1.0g	$0.0	2023-03-02

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on Benzamide, N-[4-[(1-methyl-1H-imidazol-2-yl)carbonyl]phenyl]-3-(trifluoromethyl)-

Research Brief on Benzamide, N-[4-[(1-methyl-1H-imidazol-2-yl)carbonyl]phenyl]-3-(trifluoromethyl)- (CAS: 950150-83-1)

Benzamide, N-[4-[(1-methyl-1H-imidazol-2-yl)carbonyl]phenyl]-3-(trifluoromethyl)- (CAS: 950150-83-1) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique trifluoromethyl and imidazole moieties, has shown promising potential in various therapeutic applications, particularly in oncology and inflammatory diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.

The synthesis and characterization of Benzamide, N-[4-[(1-methyl-1H-imidazol-2-yl)carbonyl]phenyl]-3-(trifluoromethyl)- have been reported in several peer-reviewed journals. The compound is synthesized through a multi-step organic synthesis route, involving the coupling of key intermediates under controlled conditions. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm its structural integrity and purity. These studies have provided a solid foundation for further pharmacological evaluations.

In vitro studies have demonstrated that Benzamide, N-[4-[(1-methyl-1H-imidazol-2-yl)carbonyl]phenyl]-3-(trifluoromethyl)- exhibits potent inhibitory activity against specific molecular targets, including kinases and enzymes involved in inflammatory pathways. For instance, recent findings indicate that the compound selectively inhibits the activity of certain protein kinases, which are often dysregulated in cancer cells. This selective inhibition suggests a potential role in targeted cancer therapy, with reduced off-target effects compared to conventional chemotherapeutic agents.

Preclinical in vivo studies have further validated the therapeutic potential of this compound. Animal models of cancer and inflammatory diseases treated with Benzamide, N-[4-[(1-methyl-1H-imidazol-2-yl)carbonyl]phenyl]-3-(trifluoromethyl)- have shown significant reductions in tumor growth and inflammatory markers, respectively. Pharmacokinetic analyses revealed favorable absorption, distribution, metabolism, and excretion (ADME) profiles, with good oral bioavailability and manageable toxicity levels. These findings underscore the compound's potential as a candidate for further clinical development.

Despite these promising results, challenges remain in the development of Benzamide, N-[4-[(1-methyl-1H-imidazol-2-yl)carbonyl]phenyl]-3-(trifluoromethyl)-. Issues such as metabolic stability, potential drug-drug interactions, and long-term safety profiles need to be addressed in future studies. Additionally, the optimization of formulation strategies to enhance drug delivery and efficacy is an area of active research. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, Benzamide, N-[4-[(1-methyl-1H-imidazol-2-yl)carbonyl]phenyl]-3-(trifluoromethyl)- (CAS: 950150-83-1) represents a promising therapeutic agent with significant potential in oncology and inflammatory diseases. Recent research has provided valuable insights into its mechanism of action, pharmacokinetics, and efficacy, paving the way for further development. Continued investigation and optimization will be crucial to fully realize its therapeutic benefits and bring it closer to clinical application.